Cas no 207-09-0 (Acenaphtho[1,2-b]quinoline)

• Product name: Acenaphtho[1,2-b]quinoline
• CAS No: 207-09-0
• MF: C₁₉H₁₁N
• MW: 253.297344446182
• CID: 277525
• PubChem ID: 160442

Acenaphtho[1,2-b]quinoline Chemical and Physical Properties

Names and Identifiers

• Acenaphtho[1,2-b]quinoline
• acenaphthyleno[2,1-b]quinoline
• 207-09-0
• DTXSID00174755
• Acenaphtho(1,2-b)quinoline
• CCRIS 6579
• SCHEMBL14541683

• Inchi： InChI=1S/C19H11N/c1-2-10-17-13(5-1)11-16-14-8-3-6-12-7-4-9-15(18(12)14)19(16)20-17/h1-11H
• InChI Key： WUFVHJGSUUJBSY-UHFFFAOYSA-N
• SMILES： C1C=CC2=C(C=C3C4=CC=CC5=CC=CC(=C45)C3=N2)C=1

Computed Properties

• Exact Mass: 253.08923
• Monoisotopic Mass: 253.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 476.9°Cat760mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.904
• PSA: 12.89